![molecular formula C9H14N2O4 B1423354 3-[3-(1-Ethoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid CAS No. 1340179-73-8](/img/structure/B1423354.png)
3-[3-(1-Ethoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid
Overview
Description
“3-[3-(1-Ethoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid” is a chemical compound with the CAS Number: 1340179-73-8 . It has a molecular weight of 214.22 .
Molecular Structure Analysis
The molecular formula of “this compound” is C9H14N2O4 . The InChI key is WXLALZPGRICSGJ-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight (214.22) and its molecular formula (C9H14N2O4) .Scientific Research Applications
1. Synthesis and Inhibitory Potential of Oxadiazole Derivatives
A study by Nazir et al. (2018) explored the synthesis of various oxadiazole derivatives, including compounds related to 3-[3-(1-Ethoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid. These derivatives were tested for their in vitro inhibitory potential against the urease enzyme, showing significant inhibitory activity. This suggests potential applications in therapeutic drug design, especially as urease inhibitors (Nazir et al., 2018).
2. Synthesis and Biological Evaluation of β-Aroylpropionic Acid-Based Oxadiazoles
In research by Husain et al. (2009), β-Aroylpropionic acid-based oxadiazoles were synthesized and evaluated for various biological activities. These compounds, which are structurally related to this compound, displayed promising anti-inflammatory and antimicrobial properties, indicating their potential use in the development of new therapeutic agents (Husain et al., 2009).
3. Antimicrobial Activity of Benzimidazole Derivatives
A study by El-masry et al. (2000) investigated the synthesis and antimicrobial activity of benzimidazole derivatives, which include structures similar to this compound. These compounds demonstrated potential antimicrobial activities, highlighting their relevance in the development of new antimicrobial agents (El-masry et al., 2000).
4. Automated Production of PET Radiopharmaceuticals
Luo et al. (2019) described the automated synthesis of a PET radiopharmaceutical incorporating a 1,2,4-oxadiazol structure, similar to the compound . This research demonstrates the applicability of such structures in the development of radiopharmaceuticals for imaging purposes (Luo et al., 2019).
Future Directions
Properties
IUPAC Name |
3-[3-(1-ethoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O4/c1-3-14-6(2)9-10-7(15-11-9)4-5-8(12)13/h6H,3-5H2,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXLALZPGRICSGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)C1=NOC(=N1)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.